5-Chloromethyl-3-naphthalen-2-yl-[1,2,4]oxadiazole

• Molecular Formula: C13H9ClN2O
• Molecular Weight: 244.67 g/mol
• IUPAC Name: 5-(chloromethyl)-3-naphthalen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H9ClN2O/c14-8-12-15-13(16-17-12)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2
• InChI Key: BLCBMSIPXHMLSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NOC(=N3)CCl

Description

5-Chloromethyl-3-naphthalen-2-yl-[1,2,4]oxadiazole is a useful research compound. Its molecular formula is C13H9ClN2O and its molecular weight is 244.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-Hydroxy-naphthalene-2-carboxamidine (364 mg, 1.95 mmol) in dichloroethane (6 mL) and DIEA (683 μL, 3.91 mmol) was treated with a solution of chloroacetyl chloride (157 μL, 2.350 mmol) in dichloroethane (2 mL) which was added dropwise to the reaction vessel at room temperature. After the addition, the reaction mixture was heated at 50° C. for 4 hours. The reaction mixture was then concentrated to dryness and redissolved in dichloromethane. The organic layer was washed with saturated aqueous NaHCO3 and brine, respectively. The organic layer was dried over anhydrous Na2SO4, concentrated onto silica gel and purified by flash chromatography (0-50% ethyl acetate/hexanes gradient) to afford the required intermediate, 5-chloromethyl-3-naphthalen-2-yl-[1,2,4]oxadiazole (102 mg).